Cas no 1160430-53-4 (4-(5-methoxy-2-pyridinyl)benzaldehyde)

• Product Name: 4-(5-methoxy-2-pyridinyl)benzaldehyde
• CAS No: 1160430-53-4
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 2113961
• Update Time: 2023-11-19

4-(5-methoxy-2-pyridinyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(5-methoxy-2-pyridinyl)Benzaldehyde
• 4-(5-methoxypyridin-2-yl)benzaldehyde
• CID 88239508
• Benzaldehyde, 4-(5-methoxy-2-pyridinyl)-
• 4-(5-methoxy-2-pyridinyl)benzaldehyde

• Inchi： 1S/C13H11NO2/c1-16-12-6-7-13(14-8-12)11-4-2-10(9-15)3-5-11/h2-9H,1H3
• InChI Key： FSAMQOLGTCMJLV-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=C1)C1C=CC(C=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Topological Polar Surface Area: 39.2

Experimental Properties

• Density: 1.161±0.06 g/cm3(Predicted)
• Boiling Point: 376.3±37.0 °C(Predicted)
• pka: 3.41±0.25(Predicted)